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Compound of Interest

N-(4-Amino-5-methoxy-2-
Compound Name:
methylphenyl)benzamide

cat. No.: B1216815

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for Fast Violet B
base, also known by its chemical name N-(4-Amino-5-methoxy-2-methylphenyl)benzamide.
It is crucial to distinguish this compound from its diazonium salt counterpart, Fast Violet B salt,

as their properties and applications differ. This guide is intended to furnish laboratory and drug

development professionals with the necessary data for safe handling, storage, and use.

Chemical and Physical Properties

Fast Violet B base is the precursor amine to the more commonly utilized Fast Violet B salt, a
diazonium salt employed as a chromogenic reagent in histochemistry.[1] The physical and
chemical properties of the base are essential for its proper handling and use in research and
synthesis applications.

Table 1: Physical and Chemical Properties of Fast Violet B Base
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Property

Value

Source(s)

Chemical Name

N-(4-Amino-5-methoxy-2-
methylphenyl)benzamide

4-Benzoylamino-2-methoxy-5-

Synonyms methylbenzeneamine, Azoic [2]
Diazo No. 41

CAS Number 99-21-8 [2][3]
EC Number 202-740-1 [2]
Molecular Formula C15H16N202 [2][3]
Molecular Weight 256.30 g/mol [2][3]
Appearance White to beige powder

Melting Point 185-188 °C [2]
Amax 297 nm [2]
Form Powder [2]
Purity Dye content ~85% [2]

Toxicological Data

Comprehensive acute toxicity data for Fast Violet B base is not readily available in the

reviewed literature. For the related diazonium salt, it is noted that based on ATE (Acute Toxicity
Estimate) data, the classification criteria for acute oral, dermal, or inhalation toxicity are not

met. However, the toxicological properties for the base have not been fully investigated.

Table 2: Acute Toxicity Data Summary

Exposure Route Species Value Classification
Oral LD50 Data Not Available

Dermal LD50 Data Not Available

Inhalation LC50 Data Not Available
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Key Toxicological Hazards:

o Skin Irritation: May cause skin irritation.

o Eye Irritation: May cause serious eye irritation.

o Respiratory Irritation: May cause respiratory irritation.

No information was available regarding mutagenic, reproductive, or developmental effects.

Hazard Identification and Safety Precautions

Fast Violet B base is classified as a substance that can cause skin and serious eye irritation.
Proper handling and the use of personal protective equipment (PPE) are mandatory to ensure

laboratory safety.

Table 3: GHS Hazard Information

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 Causes skin irritation

Serious Eye Damage/Eye ) o
o Category 2 Causes serious eye irritation
Irritation

Specific target organ toxicity ] o
] Category 3 May cause respiratory irritation
(single exposure)

Personal Protective Equipment (PPE) and Handling
Workflow

The following diagram outlines the necessary steps for safely handling Fast Violet B base in a

laboratory setting.
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Start: Prepare for Handling

A/

Don Personal Protective Equipment (PPE)
- Eyeshields
- Gloves
- Type N95 (US) Respirator

A

Ensure Adequate Ventilation
(e.g., Fume Hood)

A/

Weigh Compound Carefully
- Avoid dust formation

A/

Perform Experimental Procedure

A/

Decontaminate Work Area
- Wash surfaces thoroughly

A

Dispose of Contaminated PPE
- Follow institutional guidelines

A 4

Wash Hands Thoroughly

A/

End: Procedure Complete

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Wash with soap
and plenty of water

Yes Get Medical Attention
No Breathing

Give artficial
respiration if not breathing

Rinse mouth with water

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1216815#fast-violet-b-base-material-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1216815#fast-violet-b-base-material-safety-data-sheet
https://www.benchchem.com/product/b1216815#fast-violet-b-base-material-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1216815?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

